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Compound of Interest

Compound Name: 2,3-Dibromopropionamide

Cat. No.: B076969

Technical Support Center: 2,3-
Dibromopropionamide Experiments

Welcome to the technical support center for 2,3-Dibromopropionamide. This resource is
designed for researchers, scientists, and drug development professionals to provide guidance
and solutions for common issues encountered during experiments with this compound.

Frequently Asked Questions (FAQSs)
Q1: What is 2,3-Dibromopropionamide and what are its common applications?

Al: 2,3-Dibromopropionamide (CsHsBrNO) is a brominated amide. It is often used as a raw
material and intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals,
and dyestuffs.[1][2] It is also used as a standard for the gas-liquid chromatographic (GLC)
determination of acrylamide.

Q2: What are the key physical and chemical properties of 2,3-Dibromopropionamide?

A2: Understanding the properties of 2,3-Dibromopropionamide is crucial for its proper
handling and use in experiments. Key properties are summarized in the table below.
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Property Value

CAS Number 15102-42-8

Molecular Weight 230.89 g/mol

Appearance White to almost white powder or crystals

Melting Point 132-133 °C

Boiling Point (Predicted) 315.6 £32.0 °C

Density 2.186 g/cm3

Solubility Slightly soluble in DMSO and Methanol.
Insoluble in water.

Storage Temperature 2-8°C

Data sourced from ChemicalBook.[1]
Q3: What are the primary safety concerns when working with 2,3-Dibromopropionamide?

A3: 2,3-Dibromopropionamide is a hazardous substance and requires careful handling in a
well-ventilated fume hood. It is harmful if swallowed and causes severe skin burns and eye
damage.[3] Appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat, should be worn at all times.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the synthesis,
purification, and analysis of 2,3-Dibromopropionamide.

Synthesis: Bromination of Acrylamide

The most common synthesis route for 2,3-Dibromopropionamide is the bromination of
acrylamide.
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Synthesis Workflow

Acrylamide Bromine (Br2) Inert Solvent (e.g., CCl4)

Reaction Mixture

Reaction

Crude 2,3-Dibromopropionamide

Purification (Recrystallization)

Pure 2,3-Dibromopropionamide
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Troubleshooting Logic

Experimental Issue Encountered

Impure Product Analytical Issues (GC-MS)

Low/No Product Yield

Over-bromination? Thermal Degradation?

Incomplete Reaction? Impure Reagents?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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